Cas no 1160695-16-8 (1,2,4Triazolo1,5-apyrimidin-2-ylmethanol)

• Product Name: 1,2,4Triazolo1,5-apyrimidin-2-ylmethanol
• CAS No: 1160695-16-8
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD20527822
• CID: 4574322
• PubChem ID: 58764064
• Update Time: 2025-05-24

1,2,4Triazolo1,5-apyrimidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyrimidin-2-ylmethanol
• 1,2,4Triazolo1,5-apyrimidin-2-ylmethanol

• MDL： MFCD20527822
• Inchi： 1S/C6H6N4O/c11-4-5-8-6-7-2-1-3-10(6)9-5/h1-3,11H,4H2
• InChI Key： JAIZOBKZHWGSMJ-UHFFFAOYSA-N
• SMILES： C12=NC(CO)=NN1C=CC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1,2,4Triazolo1,5-apyrimidin-2-ylmethanol

Recent Advances in the Study of 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol (CAS: 1160695-16-8): A Promising Scaffold in Medicinal Chemistry

The compound 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol (CAS: 1160695-16-8) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, featuring a fused triazolopyrimidine core, has garnered significant attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have highlighted its unique ability to modulate various biological targets, making it a valuable candidate for further investigation.

One of the most notable advancements in this area is the synthesis and evaluation of derivatives of 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol as potent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-ylmethanol position significantly enhanced selectivity for specific kinases involved in cancer progression. The study reported a series of compounds with IC50 values in the low nanomolar range, suggesting strong potential for therapeutic applications in oncology. The CAS number 1160695-16-8 was specifically referenced in the context of these derivatives, underscoring its importance as a foundational structure.

In addition to its role in kinase inhibition, 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters article (2024) detailed the compound's efficacy against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance, with CAS 1160695-16-8 serving as a critical starting point for further optimization.

Another groundbreaking application of this scaffold is in the field of neuropharmacology. A 2024 preprint study on bioRxiv explored its potential as a modulator of GABA_A receptors, which are implicated in anxiety and epilepsy. The study revealed that certain derivatives of 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol exhibited high binding affinity and subtype selectivity, paving the way for the development of novel anxiolytics with reduced side effects. The researchers emphasized the importance of the 2-ylmethanol group in conferring these desirable pharmacological properties.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of producing 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol derivatives. A 2023 Organic Process Research & Development paper introduced a novel catalytic system that significantly reduced reaction times and improved yields for key intermediates related to CAS 1160695-16-8. This methodological breakthrough addresses one of the major challenges in translating these compounds from bench to bedside, making large-scale production more feasible for clinical trials.

Looking ahead, the versatility of the 1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol scaffold suggests it will remain a focal point in medicinal chemistry research. Its ability to serve as a platform for diverse therapeutic applications—from oncology to infectious diseases—positions it as a valuable tool in addressing unmet medical needs. Future research directions may include exploring its potential in combination therapies, further optimizing its pharmacokinetic properties, and investigating its applications in emerging areas such as targeted protein degradation. As these studies progress, CAS 1160695-16-8 is likely to feature prominently in the development of next-generation therapeutics.